(R)-(+)-2-Amino-3-methyl-1,1-diphenyl-1-butanol
Overview
Description
(R)-(+)-2-Amino-3-methyl-1,1-diphenyl-1-butanol, also known as (+)-α-methylbenzylamine, is an organic compound with a wide range of applications and properties. It is a chiral molecule with a single asymmetric carbon atom, and is used in the synthesis of a wide range of products, including pharmaceuticals, fragrances, and agrochemicals. It is also used as a chiral building block for the synthesis of a variety of compounds. (+)-α-methylbenzylamine has been widely studied in scientific research, and is known to have a number of biochemical and physiological effects.
Scientific Research Applications
Catalytic Synthesis
(R)-2-Amino-3-methyl-1,1-diphenyl-1-butanol is noted for its role as a catalyst in the synthesis of chiral intermediates. Yi (2010) demonstrated that it could be synthesized through a process involving esterification and CBZ protection, followed by hydrogenation, achieving an overall yield of 58% (Z. Yi, 2010).
Biosynthesis of Key Intermediates
A study by Tang et al. (2019) highlighted its importance in the biosynthesis of (R)-3-amino-1-butanol, a key intermediate for the treatment of HIV/AIDS. The study showcased the use of transaminases for the biosynthesis, achieving a high conversion rate and excellent enantiomeric excess (Xiao‐Ling Tang, N. Zhang, Guo-Yan Ye, Yuguo Zheng, 2019).
Application in Biofuels
Cann and Liao (2009) discussed the potential application of similar compounds, such as 2-methyl-1-butanol and 3-methyl-1-butanol, as biofuels. They emphasized the need for metabolic engineering to enhance production efficiency, highlighting the relevance of these compounds in industrial applications (A. Cann, J. Liao, 2009).
Fluorescence Sensors
Wei et al. (2013) developed novel conjugated microporous polymers that could act as enantioselective sensors for chiral amino alcohols like (R)-2-amino-3-methyl-1,1-diphenyl-1-butanol. This expands its application scope in chemical sensing technologies (Juan Wei, Xiaomin Zhang, Yaopeng Zhao, Ruixiang Li, 2013).
Enantioselective Catalysis
In the field of enantioselective catalysis, Turgut et al. (2010) synthesized derivatives of β-amino alcohols, including compounds similar to (R)-2-amino-3-methyl-1,1-diphenyl-1-butanol, and used them as organocatalysts for the enantioselective opening of epoxide rings, achieving high yields and enantiomeric excess (Y. Turgut, Tarık Aral, M. Karakaplan, Pinar Deniz, H. Hosgoren, 2010).
Properties
IUPAC Name |
(2R)-2-amino-3-methyl-1,1-diphenylbutan-1-ol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21NO/c1-13(2)16(18)17(19,14-9-5-3-6-10-14)15-11-7-4-8-12-15/h3-13,16,19H,18H2,1-2H3/t16-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LNQVZZGGOZBOQS-MRXNPFEDSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(C(C1=CC=CC=C1)(C2=CC=CC=C2)O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)[C@H](C(C1=CC=CC=C1)(C2=CC=CC=C2)O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.35 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
86695-06-9 | |
Record name | (R)-(+)-2-Amino-3-methyl-1,1-diphenyl-1-butanol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is the significance of (R)-(+)-2-Amino-3-methyl-1,1-diphenyl-1-butanol in organic synthesis?
A1: this compound is recognized as a crucial catalyst in the synthesis of chiral intermediates. [, ] These intermediates are essential building blocks for creating enantiomerically pure compounds, which are critical in various fields, including pharmaceuticals and agrochemicals.
Q2: Can you describe the synthesis process of this compound as outlined in the research?
A2: The synthesis starts with (R)-valine, which undergoes esterification and CBZ-protection to yield (R)-2-benzyloxycarbonyl-amino-3-methyl-1,1-diphenyl-1-butanol. Subsequently, 5% Pd/C catalytic hydrogenation is employed to obtain the final product, this compound, with an overall yield of 58%. [, ]
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